Cas no 1522469-40-4 (Isoquinoline, 1-chloro-7-(1-methylethyl)-)

Isoquinoline, 1-chloro-7-(1-methylethyl)-, is a versatile organic compound with significant applications in pharmaceutical research. Its unique structure and stability make it an attractive candidate for drug development. This compound exhibits excellent solubility in organic solvents, facilitating synthesis and analysis. Its synthetic accessibility and structural diversity contribute to its utility in the development of novel therapeutic agents.
Isoquinoline, 1-chloro-7-(1-methylethyl)- structure
1522469-40-4 structure
Product Name:Isoquinoline, 1-chloro-7-(1-methylethyl)-
CAS No:1522469-40-4
MF:C12H12ClN
MW:205.683382034302
CID:5577265
PubChem ID:80505693
Update Time:2025-06-21

Isoquinoline, 1-chloro-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1-chloro-7-(1-methylethyl)-
    • 1-Chloro-7-isopropylisoquinoline
    • Inchi: 1S/C12H12ClN/c1-8(2)10-4-3-9-5-6-14-12(13)11(9)7-10/h3-8H,1-2H3
    • InChI Key: YAPGBWDGBOMYNT-UHFFFAOYSA-N
    • SMILES: C1(Cl)C2=C(C=CC(C(C)C)=C2)C=CN=1

Computed Properties

  • Exact Mass: 205.0658271g/mol
  • Monoisotopic Mass: 205.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.150±0.06 g/cm3(Predicted)
  • Boiling Point: 319.6±22.0 °C(Predicted)
  • pka: 2.26±0.33(Predicted)

Isoquinoline, 1-chloro-7-(1-methylethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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